N-(2-ethylphenyl)-2-((4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide

• Molecular Formula: C21H17F4N3OS
• Molecular Weight: 435.4 g/mol
• IUPAC Name: N-(2-ethylphenyl)-2-[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H17F4N3OS/c1-2-13-5-3-4-6-16(13)26-19(29)12-30-20-27-17(11-18(28-20)21(23,24)25)14-7-9-15(22)10-8-14/h3-11H,2,12H2,1H3,(H,26,29)
• InChI Key: LAAIKKIOOPYFLS-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC(=CC(=N2)C(F)(F)F)C3=CC=C(C=C3)F

Description

N-(2-ethylphenyl)-2-((4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is commonly referred to as EPTA and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of EPTA is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of key enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
EPTA has been found to exhibit significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to possess potent antitumor activity and has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPTA in lab experiments is its potent pharmacological activity, which makes it a promising candidate for drug discovery and development. However, one of the limitations of using EPTA is its relatively complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on EPTA. One potential area of research is the development of novel drug formulations that incorporate EPTA as an active ingredient. Additionally, further studies are needed to fully elucidate the mechanism of action of EPTA and to identify potential drug targets. Finally, more research is needed to determine the safety and efficacy of EPTA in human clinical trials.

Synthesis Methods

The synthesis of EPTA involves several steps, including the reaction of 2-ethylphenylamine with 4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidine-2-thiol in the presence of a suitable catalyst. The resulting product is then subjected to further purification steps to obtain EPTA in its pure form.

Scientific Research Applications

EPTA has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases. Additionally, EPTA has been shown to possess potent antitumor activity, making it a potential candidate for cancer therapy.